2-(2-chloro-6-fluorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethanone
• InChI: InChI=1S/C17H18ClFN4O/c18-15-2-1-3-16(19)14(15)10-17(24)23-11-4-5-12(23)9-13(8-11)22-7-6-20-21-22/h1-3,6-7,11-13H,4-5,8-10H2
• InChI Key: YWPKAIYUUQWPGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CC3=C(C=CC=C3Cl)F)N4C=CN=N4
• Molecular Formula: C17H18ClFN4O
• Molecular Weight: 348.8 g/mol
• CAS No.: 2195942-02-8

Description

2-(2-chloro-6-fluorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one is a useful research compound. Its molecular formula is C17H18ClFN4O and its molecular weight is 348.81. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis and PI3 Kinase Inhibition

The stereoselective synthesis of an active metabolite of a potent PI3 kinase inhibitor, showcasing the intricate synthetic routes and stereochemical determination essential for the development of pharmaceutical agents targeting cancer and other diseases (Zecheng Chen et al., 2010).

Anti-Influenza Virus Activity

Novel tricyclic compounds with a unique amine moiety have shown potent anti-influenza A virus activity. This highlights the potential of structurally complex molecules for the development of new antiviral agents (M. Oka et al., 2001).

Electrooptical Properties and Liquid Crystals

The introduction of various substituents, including fluoro and chloro, into specific molecular frameworks has been shown to produce esters with large nematic ranges and useful electrooptical properties for display technologies (G. W. Gray & S. Kelly, 1981).

Antifungal and Antibacterial Activities

The synthesis and evaluation of 3-acetoxyazetidin-2-ones and 3-hydroxyazetidin-2-ones have revealed significant antifungal and antibacterial activities against various pathogenic fungi and bacteria, demonstrating the therapeutic potential of such compounds (O. M. Walsh et al., 1996).

Site-Selective Fluorination

The development of 1-alkyl-4-fluoro-1,4-diazabicyclo[2.2.2]octane salts as effective reagents for the fluorination of organic substrates underlines the importance of selective fluorination techniques in organic synthesis and drug development (G. Lal, 1993).